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Compound of Interest

Compound Name: 4-aminobutyric acid

Cat. No.: B1674602 Get Quote

Introduction

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian

central nervous system (CNS), playing a crucial role in regulating neuronal excitability.[1][2][3]

The precise measurement of GABA concentrations in various biological matrices is

fundamental for neuroscience research, diagnostics, and the development of therapeutic drugs

targeting the GABAergic system. Dysregulation of GABA signaling is implicated in numerous

neurological and psychiatric disorders, including epilepsy, anxiety, and sleep disturbances.[1][3]

Tandem mass spectrometry (MS/MS), coupled with either liquid chromatography (LC-MS/MS)

or gas chromatography (GC-MS/MS), has emerged as the gold standard for the quantification

of GABA. These methods offer superior sensitivity and specificity compared to other

techniques, enabling the accurate measurement of GABA in complex biological samples such

as plasma, cerebrospinal fluid (CSF), and brain tissue.[4][5][6]

GABAergic Synaptic Signaling Pathway
GABA is synthesized from glutamate by the enzyme L-glutamic acid decarboxylase (GAD) in

the presynaptic neuron.[2][7] Following synthesis, it is packaged into synaptic vesicles by the

vesicular GABA transporter (vGAT).[7] Upon arrival of an action potential, these vesicles fuse

with the presynaptic membrane, releasing GABA into the synaptic cleft. GABA then binds to

postsynaptic receptors, primarily ionotropic GABA-A receptors and metabotropic GABA-B

receptors, to produce an inhibitory effect on the postsynaptic neuron.[1][2][7] The signal is
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terminated by the reuptake of GABA from the synapse by GABA transporters (GATs) located on

neurons and glial cells.[2][7]
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1. Sample Collection
(Plasma, CSF, Brain Tissue)

2. Spike Internal Standard
(e.g., GABA-d2)

3. Sample Preparation
(Protein Precipitation, SPE, etc.)

4. Derivatization (Optional)
(e.g., with NBD-F)

5. LC Separation
(e.g., HILIC or Reversed-Phase)

6. Tandem MS Detection
(MRM Mode)

7. Data Analysis
(Peak Integration, Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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